5-(3-(Benzyloxy)-4-fluorophenyl)-1-methyl-1H-pyrazole

• Molecular Formula: C17H15FN2O
• Molecular Weight: 282.31 g/mol
• IUPAC Name: 5-(4-fluoro-3-phenylmethoxyphenyl)-1-methylpyrazole
• InChI: InChI=1S/C17H15FN2O/c1-20-16(9-10-19-20)14-7-8-15(18)17(11-14)21-12-13-5-3-2-4-6-13/h2-11H,12H2,1H3
• InChI Key: RIAKGCMRLWUBTR-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=CC(=C(C=C2)F)OCC3=CC=CC=C3

Description

5-(3-(Benzyloxy)-4-fluorophenyl)-1-methyl-1H-pyrazole is a useful research compound. Its molecular formula is C17H15FN2O and its molecular weight is 282.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-methyl-1H-pyrazole-5-boronic acid pinacol ester (1058.42 mg, 5.09 mmol) in MeCN (40 mL) and water (10 mL) was added 2-benzyloxy-4-bromo-1-fluoro-benzene [CAS: 1036724-54-5](1300 mg, 4.62 mmol), sodium carbonate (1470.8 mg, 13.88 mmol) and bis(triphenylphosphine)palladium (II) dichloride (164.24 mg, 0.2300 mmol). The reaction was then heated at 100° C. for 4 hours. The cooled reaction mixture was poured into EtOAc (70 mL) and water (100 mL). The organics were separated, and washed with brine (75 mL), dried over MgSO4, filtered and concentrated in vacuo. The residue was then purified over silica (25 g, SNAP cartridge), eluting with EtOAc in isohexane from 0% to 40%. Fractions containing desired product were combined and concentrated in vacuo to give 5-(3-benzyloxy-4-fluoro-phenyl)-1-methyl-pyrazole (D82) (1026.5 mg, 3.4543 mmol, 74.7% yield) as a colourless oil;